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Compound of Interest

Compound Name: 4-Methyldiphenylamine

Cat. No.: B188801

For Immediate Release

Comprehensive analysis of the toxicological properties of 4-Methyldiphenylamine (CAS No.
620-84-8), a key intermediate in organic synthesis, reveals significant data gaps in the publicly
available scientific literature. This guide summarizes the current state of knowledge and
highlights the need for further research to fully characterize its safety profile for professionals in
drug development and chemical research.

Executive Summary

4-Methyldiphenylamine, also known as N-phenyl-p-toluidine, is a chemical intermediate with
applications in the synthesis of various organic compounds.[1] Despite its industrial use, a
thorough review of publicly accessible toxicological data indicates a significant lack of
comprehensive studies on its potential effects on human health and the environment. This
document consolidates the available information from safety data sheets and related chemical
profiles to provide a foundational understanding for researchers, scientists, and drug
development professionals. The current data primarily classifies the substance as harmful if
swallowed or in contact with skin, and as an irritant to skin and eyes.[2][3] However, detailed
guantitative data on acute and chronic toxicity, carcinogenicity, genotoxicity, and reproductive
effects are not readily available.

Chemical and Physical Properties
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Property Value Reference
CAS Number 620-84-8 [4]
Molecular Formula CisHisN [3]
Molecular Weight 183.25 g/mol [3]

Light brown or white to off-
Appearance ] ) ] [1][5]
white crystalline solid/powder

Solubility Insoluble in water [3]

Toxicological Data

A comprehensive search of available literature and safety databases reveals a notable
absence of detailed toxicological studies for 4-Methyldiphenylamine. The majority of available
safety data sheets consistently report "no data available” for critical toxicological endpoints.

Acute Toxicity

Quantitative data from oral, dermal, or inhalation acute toxicity studies (e.g., LD50 or LC50
values) are not available in the reviewed literature.[2][3] The substance is classified as harmful
if swallowed and harmful in contact with skin based on general hazard statements.[3]

Skin and Eye Irritation

4-Methyldiphenylamine is categorized as a skin and eye irritant.[3] It is reported to cause skin
irritation and serious eye irritation.[2][3]

Sensitization

There is no available data to assess the potential of 4-Methyldiphenylamine to cause skin or
respiratory sensitization.[2]

Sub-chronic and Chronic Toxicity

No studies on the effects of repeated or long-term exposure to 4-Methyldiphenylamine were
identified.
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Carcinogenicity
There are no available studies to evaluate the carcinogenic potential of 4-

Methyldiphenylamine.[2][3]

Genotoxicity

No data from in vitro or in vivo genotoxicity assays (e.g., Ames test, micronucleus assay) for 4-
Methyldiphenylamine are publicly available.[2]

Reproductive and Developmental Toxicity

Information regarding the potential reproductive or developmental effects of 4-
Methyldiphenylamine is not available.[2]

Hazard Identification and Classification

Based on the limited available information, 4-Methyldiphenylamine is classified with the
following hazard statements:

e H302: Harmful if swallowed.[2]

e H312: Harmful in contact with skin.[2]

e H315: Causes skin irritation.[2]

o H319: Causes serious eye irritation.[2]

The signal word associated with these hazards is "Warning".[2][3]

Experimental Protocols

Due to the absence of detailed toxicological studies in the public domain, specific experimental
protocols for 4-Methyldiphenylamine cannot be provided. For general guidance on
toxicological testing methodologies, researchers are directed to established guidelines from
organizations such as the Organisation for Economic Co-operation and Development (OECD)
for the testing of chemicals. These guidelines provide standardized procedures for a
comprehensive suite of toxicological evaluations, including:
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o Acute Oral Toxicity: OECD Test Guideline 420, 423, or 425

e Acute Dermal Toxicity: OECD Test Guideline 402

e Acute Inhalation Toxicity: OECD Test Guideline 403

 Skin Irritation/Corrosion: OECD Test Guideline 404

e Eye Irritation/Corrosion: OECD Test Guideline 405

» Skin Sensitization: OECD Test Guideline 406, 429, or 442A/B

» Repeated Dose Toxicity: OECD Test Guidelines 407, 408, 409, or 410/411
o Carcinogenicity: OECD Test Guideline 451

e Genotoxicity: OECD Test Guidelines 471 (Ames test), 473 (In vitro Chromosome Aberration
Test), 476 (In vitro Mouse Lymphoma Assay), 487 (In vitro Micronucleus Test), and in vivo
tests 474, 475, 488.

o Reproductive and Developmental Toxicity: OECD Test Guidelines 414, 415, 416, 421, or
422.

Signaling Pathways and Mechanisms of Toxicity

As no specific toxicological studies have been published, the signaling pathways and
mechanisms of toxicity for 4-Methyldiphenylamine remain uninvestigated. Research into the
metabolic fate of the compound and its potential interactions with cellular pathways is required
to elucidate its toxicological profile.

Conclusion and Recommendations

The toxicological profile of 4-Methyldiphenylamine is largely incomplete based on publicly
available information. While it is identified as a harmful and irritant substance, a comprehensive
understanding of its potential long-term health effects is lacking. For professionals in research,
drug development, and chemical safety, this represents a significant data gap.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b188801?utm_src=pdf-body
https://www.benchchem.com/product/b188801?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

It is strongly recommended that a suite of toxicological studies, following established
international guidelines, be conducted to fully characterize the safety profile of 4-
Methyldiphenylamine. This should include, at a minimum, assessments of acute toxicity, skin
and eye irritation, genotoxicity, and repeated dose toxicity. The findings of such studies would
be invaluable for conducting robust risk assessments and ensuring the safe handling and use
of this chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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